Cas no 773130-21-5 ((2E)-3-(2-fluoro-5-methylphenyl)prop-2-enoic acid)

(2E)-3-(2-Fluoro-5-methylphenyl)prop-2-enoic acid is a fluorinated cinnamic acid derivative characterized by its α,β-unsaturated carboxylic acid structure and a 2-fluoro-5-methylphenyl substituent. This compound exhibits potential as a synthetic intermediate in pharmaceutical and agrochemical applications due to its reactive conjugated double bond and electron-withdrawing fluorine group, which can influence binding affinity and metabolic stability. The methyl group at the 5-position may enhance lipophilicity, while the fluorine atom can modulate electronic properties and bioisosteric interactions. Its well-defined stereochemistry (E-configuration) ensures consistency in downstream reactions. Suitable for cross-coupling, Michael additions, or as a precursor for heterocycle synthesis, it offers versatility in medicinal chemistry and material science research.
(2E)-3-(2-fluoro-5-methylphenyl)prop-2-enoic acid structure
773130-21-5 structure
Product Name:(2E)-3-(2-fluoro-5-methylphenyl)prop-2-enoic acid
CAS No:773130-21-5
MF:C10H9FO2
MW:180.175666570663
CID:1786982
PubChem ID:17750801
Update Time:2025-06-07

(2E)-3-(2-fluoro-5-methylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-(2-Fluoro-5-methylphenyl)acrylic acid
    • 2-Fluoro-5-methylcinnamic acid
    • (2E)-3-(2-fluoro-5-methylphenyl)prop-2-enoic acid
    • 2-Fluoro-5-methylcinnamicacid
    • SCHEMBL5199333
    • EN300-1453718
    • AKOS015956659
    • JS-4432
    • EN300-1866097
    • (E)-3-(2-fluoro-5-methylphenyl)prop-2-enoic acid
    • (E)-3-(2-FLUORO-5-METHYLPHENYL)ACRYLIC ACID
    • 3-(2-fluoro-5-methylphenyl)prop-2-enoic acid
    • SCHEMBL5199344
    • CS-0455588
    • MFCD06205468
    • 773130-21-5
    • MDL: MFCD06205468
    • Inchi: 1S/C10H9FO2/c1-7-2-4-9(11)8(6-7)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
    • InChI Key: GSGMKJZHPGZBNY-HWKANZROSA-N
    • SMILES: FC1C=CC(C)=CC=1/C=C/C(=O)O

Computed Properties

  • Exact Mass: 180.05865769g/mol
  • Monoisotopic Mass: 180.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3Ų

(2E)-3-(2-fluoro-5-methylphenyl)prop-2-enoic acid Pricemore >>

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